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Introduction
Uranium dioxide (UO₂) is the most predominantly used fuel in light-water nuclear reactors. Its

thermal conductivity is a critical parameter that dictates the temperature distribution within the

fuel pellet during reactor operation. This, in turn, influences fuel performance, safety margins,

and the potential for fuel rod failure. An accurate understanding of UO₂'s thermal conductivity at

high temperatures is therefore paramount for the design, modeling, and safety assessment of

nuclear fuels.

This technical guide provides a comprehensive overview of the thermal conductivity of

uranium dioxide at elevated temperatures. It consolidates experimental data, details common

measurement methodologies, and illustrates the fundamental mechanisms governing heat

transfer in this ceramic material.

Heat Transfer Mechanisms in Uranium Dioxide
The primary mechanism of heat transfer in solid uranium dioxide is through lattice vibrations,

the quanta of which are known as phonons.[1] The thermal conductivity is therefore dominated

by phonon transport. The intrinsic thermal resistance in UO₂ arises from phonon-phonon
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scattering (Umklapp scattering), which becomes increasingly significant at higher temperatures.

[2][3]

Several factors can introduce additional scattering centers, thereby reducing the phonon mean

free path and decreasing thermal conductivity. These include:

Point Defects: Vacancies, interstitials, and fission products act as scattering centers for

phonons.[2][3]

Stoichiometry: Deviations from the ideal stoichiometric composition (UO₂) introduce defects

that scatter phonons. Hyperstoichiometric UO₂₊ₓ, containing excess oxygen interstitials,

exhibits lower thermal conductivity than stoichiometric UO₂.[4][5]

Porosity: Pores within the ceramic matrix act as significant barriers to heat flow, reducing the

effective thermal conductivity.[6][7]

Grain Boundaries: In polycrystalline UO₂, grain boundaries can scatter phonons, although

this effect is generally less pronounced than that of porosity or point defects at high

temperatures.[8]

Irradiation Effects: During reactor operation, the accumulation of fission products and

radiation-induced defects leads to a significant degradation of thermal conductivity.

At very high temperatures, approaching the melting point, radiative heat transfer may also

contribute to the overall thermal transport.[9][10]

Below is a diagram illustrating the key factors that influence the thermal conductivity of

uranium dioxide.
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Factors Affecting UO2 Thermal Conductivity
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Caption: Factors Influencing UO₂ Thermal Conductivity.

Quantitative Data on Thermal Conductivity
The thermal conductivity of uranium dioxide is highly dependent on temperature, porosity, and

stoichiometry. The following tables summarize experimental data from various sources.

Thermal Conductivity of Stoichiometric UO₂ (95%
Theoretical Density)
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Temperature (K)
Thermal Conductivity
(W/m·K)

Reference

500 6.5 [11]

800 4.5 [11]

1000 3.8 [11]

1200 3.2 [11]

1500 2.7 [11]

1800 2.4 [11]

2000 2.3 [11]

2500 2.2 [11]

3000 2.3 [11]

Effect of Porosity on Thermal Conductivity of UO₂ at 300
K

Porosity (%)
Thermal Conductivity
(W/m·K)

Reference

0 8.65 [8]

5 ~7.5 [8]

10 ~6.5 [8]

15 ~5.6 [8]

20 ~4.8 [8]

25 ~4.0 [8]

30 ~3.3 [8]

Effect of Stoichiometry on Thermal Conductivity of UO₂
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O/U Ratio Temperature (°C)
Thermal
Conductivity
(W/m·K)

Reference

2.007 600 ~5.0

2.035 600 ~3.6

2.084 600 ~2.5

2.007 1500 ~2.4

2.035 1500 ~2.1

2.084 1500 ~1.8

Experimental Protocols for Thermal Conductivity
Measurement
Several techniques are employed to measure the thermal conductivity of uranium dioxide at

high temperatures. The most common methods are the laser flash method, the transient hot

wire method, and the axial heat flow method.

Laser Flash Method
The laser flash method is a widely used technique for determining the thermal diffusivity of

materials, from which thermal conductivity can be calculated if the specific heat and density are

known.[12][13]

Experimental Workflow:

Sample Preparation: A small, disc-shaped sample of UO₂ is prepared, typically by pressing

and sintering UO₂ powder to the desired density.[1] The surfaces of the sample are often

coated with a thin layer of graphite to enhance absorption of the laser pulse and emission of

thermal radiation.

Apparatus: The sample is placed in a furnace with optical windows. A high-intensity, short-

duration laser pulse is directed at one face of the sample. An infrared detector is focused on

the opposite face to monitor its temperature change over time.[14]
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Measurement: The laser is fired, and the temperature rise on the rear face of the sample is

recorded as a function of time.

Data Analysis: The thermal diffusivity (α) is calculated from the thickness of the sample (L)

and the time it takes for the rear face to reach half of its maximum temperature rise (t₁/₂),

using the formula α = 0.1388 * L² / t₁/₂.

Thermal Conductivity Calculation: The thermal conductivity (k) is then calculated using the

equation k = α * ρ * Cₚ, where ρ is the density and Cₚ is the specific heat capacity of the

sample.
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Laser Flash Method Workflow
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Caption: Laser Flash Method Workflow.

Transient Hot Wire Method
The transient hot wire method is a direct measurement of thermal conductivity, particularly

suitable for fluids and porous solids.[15][16][17]
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Experimental Protocol:

Sample Preparation: A UO₂ sample is prepared with a straight, narrow hole through its

center. For powdered or granular samples, the hot wire can be directly embedded.

Apparatus: A thin wire, typically platinum, serves as both a line heat source and a resistance

thermometer.[15] The wire is inserted into the hole in the sample. A constant electrical

current is passed through the wire, causing it to heat up.

Measurement: The change in the wire's resistance, which is proportional to its temperature,

is measured as a function of time.

Data Analysis: For an ideal line source in an infinite medium, the temperature rise (ΔT) of the

wire is linearly proportional to the logarithm of time (ln(t)). The thermal conductivity (k) can be

determined from the slope of the ΔT versus ln(t) plot.

Axial Heat Flow Method
The axial heat flow method is a steady-state technique for measuring thermal conductivity.[18]

[19][20]

Experimental Protocol:

Sample Preparation: A cylindrical or bar-shaped sample of UO₂ is prepared.

Apparatus: The sample is placed between a heater and a heat sink. The entire assembly is

insulated to minimize radial heat losses. Thermocouples are placed at known axial positions

along the sample to measure the temperature gradient.

Measurement: A known amount of heat is supplied by the heater, and the system is allowed

to reach a steady state, where the temperatures at all points are constant. The temperatures

at the thermocouple locations are recorded.

Data Analysis: The thermal conductivity (k) is calculated using Fourier's law of heat

conduction: k = (Q/A) * (Δx/ΔT), where Q is the heat flow rate, A is the cross-sectional area

of the sample, and ΔT/Δx is the measured temperature gradient.
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Conclusion
The thermal conductivity of uranium dioxide is a complex property that is highly sensitive to

temperature, microstructure, and composition. At high temperatures, phonon-phonon scattering

is the dominant mechanism limiting thermal conductivity. The presence of defects, porosity, and

deviations from stoichiometry further degrade the material's ability to conduct heat. Accurate

measurement of thermal conductivity is crucial for nuclear fuel development and safety

analysis, with the laser flash method being a prevalent technique for such investigations. The

data and methodologies presented in this guide provide a foundational understanding for

researchers and scientists working with this critical nuclear fuel material.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. nuclear-power.com [nuclear-power.com]

2. Thermal Conductivity of UO2 with Defects via DFT+U Calculation and Boltzmann
Transport Equation - PMC [pmc.ncbi.nlm.nih.gov]

3. preprints.org [preprints.org]

4. pubs.aip.org [pubs.aip.org]

5. aip.org [aip.org]

6. Impact of high porosity on thermal transport in UO2 nuclear fuel | Journal of Materials
Research | Cambridge Core [cambridge.org]

7. Impact of high porosity on thermal transport in UO2 nuclear fuel | Journal of Materials
Research | Cambridge Core [cambridge.org]

8. osti.gov [osti.gov]

9. osti.gov [osti.gov]

10. oaktrust.library.tamu.edu [oaktrust.library.tamu.edu]

11. researchgate.net [researchgate.net]

12. researchgate.net [researchgate.net]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b073579?utm_src=pdf-body
https://www.benchchem.com/product/b073579?utm_src=pdf-custom-synthesis
https://www.nuclear-power.com/nuclear-engineering/heat-transfer/thermal-conduction/thermal-conductivity/thermal-conductivity-of-uranium-dioxide/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12348322/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12348322/
https://www.preprints.org/frontend/manuscript/9ca96d4a2a5f602b264932b7e7e59ea2/download_pub
https://pubs.aip.org/aip/apl/article/121/1/012202/2833897/Suppressed-thermal-conductivity-in
https://www.aip.org/scilights/defects-in-uranium-dioxide-significantly-suppress-thermal-conductivity
https://www.cambridge.org/core/journals/journal-of-materials-research/article/abs/impact-of-high-porosity-on-thermal-transport-in-uo2-nuclear-fuel/37579802C44617649FA696AF6AF40130
https://www.cambridge.org/core/journals/journal-of-materials-research/article/abs/impact-of-high-porosity-on-thermal-transport-in-uo2-nuclear-fuel/37579802C44617649FA696AF6AF40130
https://www.cambridge.org/core/journals/journal-of-materials-research/article/abs/impact-of-high-porosity-on-thermal-transport-in-uo2-nuclear-fuel/37579802C44617649FA696AF6AF40130
https://www.cambridge.org/core/journals/journal-of-materials-research/article/abs/impact-of-high-porosity-on-thermal-transport-in-uo2-nuclear-fuel/37579802C44617649FA696AF6AF40130
https://www.osti.gov/servlets/purl/1252217
https://www.osti.gov/servlets/purl/4245281
https://oaktrust.library.tamu.edu/handle/1969.1/DISSERTATIONS-1394899
https://www.researchgate.net/figure/Thermal-conductivity-of-stoichiometric-UO-2-in-the-range-of-500-3000K-Experimental-data_fig4_336993913
https://www.researchgate.net/publication/305907208_Measurements_of_the_thermal_conductivity_of_uranium_dioxide_by_the_flashing_method
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073579?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


13. Measurements of the thermal conductivity of uranium dioxide by the flashing method |
IEEE Conference Publication | IEEE Xplore [ieeexplore.ieee.org]

14. researchgate.net [researchgate.net]

15. Hot Wire Method [tpl.fpv.ukf.sk]

16. mjbas.com [mjbas.com]

17. thermtest.com [thermtest.com]

18. ripublication.com [ripublication.com]

19. atlantis-press.com [atlantis-press.com]

20. eyoungindustry.com [eyoungindustry.com]

To cite this document: BenchChem. [thermal conductivity of uranium dioxide at high
temperatures]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b073579#thermal-conductivity-of-uranium-dioxide-at-
high-temperatures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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